Cas no 2305414-47-3 (N-[5-[3-(Trifluoromethyl)phenyl]-2-pyridinyl]-2-propenamide)

• Product Name: N-[5-[3-(Trifluoromethyl)phenyl]-2-pyridinyl]-2-propenamide
• CAS No: 2305414-47-3
• MF: C₁₅H₁₁F₃N₂O
• MW: 292.255853891373
• CID: 5415215
• PubChem ID: 137934818
• Update Time: 2025-06-15

N-[5-[3-(Trifluoromethyl)phenyl]-2-pyridinyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-{5-[3-(trifluoromethyl)phenyl]pyridin-2-yl}prop-2-enamide
• 2305414-47-3
• N-[5-[3-(Trifluoromethyl)phenyl]pyridin-2-yl]prop-2-enamide
• EN300-26588469
• Z2738287894
• N-[5-[3-(Trifluoromethyl)phenyl]-2-pyridinyl]-2-propenamide

• Inchi： 1S/C15H11F3N2O/c1-2-14(21)20-13-7-6-11(9-19-13)10-4-3-5-12(8-10)15(16,17)18/h2-9H,1H2,(H,19,20,21)
• InChI Key： HEZHSBAZPVANNK-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(C2=CC=CC(C(F)(F)F)=C2)C=C1)(=O)C=C

Computed Properties

• Exact Mass: 292.08234746g/mol
• Monoisotopic Mass: 292.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42Ų

Additional information on N-[5-[3-(Trifluoromethyl)phenyl]-2-pyridinyl]-2-propenamide

Professional Introduction to N-[5-[3-(Trifluoromethyl)phenyl]-2-pyridinyl]-2-propenamide (CAS No: 2305414-47-3)

N-[5-[3-(Trifluoromethyl)phenyl]-2-pyridinyl]-2-propenamide, identified by its CAS number 2305414-47-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of a trifluoromethyl group and a pyridine ring suggests unique electronic and steric properties that may contribute to its biological activity.

The structural framework of N-[5-[3-(Trifluoromethyl)phenyl]-2-pyridinyl]-2-propenamide incorporates elements that are commonly explored in the development of bioactive molecules. The trifluoromethyl group, a well-known pharmacophore, is often integrated into drug candidates to enhance metabolic stability, binding affinity, and overall efficacy. This modification can influence the compound's interaction with biological targets, making it a valuable feature in medicinal chemistry.

In recent years, there has been a growing interest in the development of small molecules that modulate protein-protein interactions (PPIs). N-[5-[3-(Trifluoromethyl)phenyl]-2-pyridinyl]-2-propenamide exhibits structural characteristics that make it a promising candidate for this purpose. The combination of a pyridine ring and an aromatic system provides multiple sites for interaction with biological targets, potentially enabling the design of selective inhibitors or modulators.

Recent studies have highlighted the importance of computational methods in the design and optimization of bioactive molecules. Molecular docking simulations and virtual screening have been employed to explore the binding interactions of N-[5-[3-(Trifluoromethyl)phenyl]-2-pyridinyl]-2-propenamide with various biological targets. These computational approaches have revealed potential binding pockets and interaction modes that could be exploited for therapeutic intervention.

The synthesis of N-[5-[3-(Trifluoromethyl)phenyl]-2-pyridinyl]-2-propenamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been utilized to construct the complex core structure efficiently. These methods not only improve synthetic efficiency but also allow for the introduction of diverse functional groups, enhancing the compound's potential biological activity.

Evaluation of the pharmacological properties of N-[5-[3-(Trifluoromethyl)phenyl]-2-pyridinyl]-2-propenamide has been conducted through in vitro and in vivo studies. Initial results suggest that this compound exhibits promising activity against certain biological targets, including enzymes and receptors implicated in various diseases. Further research is ongoing to elucidate its mechanism of action and to assess its therapeutic potential.

The role of N-[5-[3-(Trifluoromethyl)phenyl]-2-pyridinyl]-2-propenamide in drug discovery is further underscored by its structural versatility. The presence of both aromatic and heterocyclic moieties allows for modifications that can fine-tune its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. This flexibility makes it an attractive scaffold for derivative development aimed at improving therapeutic efficacy.

In conclusion, N-[5-[3-(Trifluoromethyl)phenyl]-2-pyridinyl]-2-propenamide (CAS No: 2305414-47-3) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features, coupled with promising preliminary findings, position it as a valuable compound for further exploration in drug development. As research continues to uncover new applications for this molecule, its potential impact on therapeutic innovation is likely to grow.